Cas no 651769-72-1 (Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-)

• Product Name: Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
• CAS No: 651769-72-1
• MF: C₁₄H₁₂N₆O₃S
• MW: 344.348480224609
• CID: 403280
• PubChem ID: 58740468
• Update Time: 2025-04-19

Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
• N-(4-sulfamoylphenyl)-4-(2H-tetrazol-5-yl)benzamide
• DTXSID50729835
• 651769-72-1

• Inchi： 1S/C14H12N6O3S/c15-24(22,23)12-7-5-11(6-8-12)16-14(21)10-3-1-9(2-4-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H2,15,22,23)(H,17,18,19,20)
• InChI Key： WNOGITRXIKVDCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(C2N=NNN=2)=CC=1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 344.06936
• Monoisotopic Mass: 344.06915944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 143.72